5-(2,4-Dichlorophenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 3-(2,4-dichlorophenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C13H7Cl2F3O2/c14-8-1-2-11(12(15)5-8)7-3-9(19)6-10(4-7)20-13(16,17)18/h1-6,19H
• InChI Key: UPYLJCSENOBRJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C13H7Cl2F3O2
• DSSTOX Substance ID: DTXSID10686697
• Molecular Weight: 323.09 g/mol
• CAS No.: 1261933-93-0

Description

5-(2,4-Dichlorophenyl)-3-trifluoromethoxyphenol is an organic compound characterized by the presence of dichlorophenyl and trifluoromethoxy groups attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,4-Dichlorophenyl)-3-trifluoromethoxyphenol typically involves the following steps:

Starting Materials: The synthesis begins with 2,4-dichlorophenol and trifluoromethoxybenzene as the primary starting materials.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a catalyst such as palladium on carbon (Pd/C) and a base like potassium carbonate (K2CO3).

Procedure: The reaction mixture is heated to a specific temperature, usually around 100-150°C, and maintained for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 5-(2,4-Dichlorophenyl)-3-trifluoromethoxyphenol may involve large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of automated systems for precise control of reaction parameters, such as temperature, pressure, and reactant flow rates, is common to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

5-(2,4-Dichlorophenyl)-3-trifluoromethoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding hydroxy derivatives.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used under basic conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce hydroxy derivatives.

Scientific Research Applications

5-(2,4-Dichlorophenyl)-3-trifluoromethoxyphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(2,4-Dichlorophenyl)-3-trifluoromethoxyphenol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways and molecular targets involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorophenol: A related compound with similar structural features but lacking the trifluoromethoxy group.

Trifluoromethoxybenzene: Another related compound that contains the trifluoromethoxy group but lacks the dichlorophenyl group.

Uniqueness

5-(2,4-Dichlorophenyl)-3-trifluoromethoxyphenol is unique due to the combination of dichlorophenyl and trifluoromethoxy groups, which impart distinct chemical and physical properties